2-(2-(Oxo(3-toluidino)acetyl)carbohydrazonoyl)phenyl 4-chlorobenzoate

• CAS No.: 765287-94-3
• Molecular Formula: C23H18ClN3O4
• Molecular Weight: 435.9 g/mol
• IUPAC Name: [2-[(E)-[[2-(3-methylanilino)-2-oxoacetyl]hydrazinylidene]methyl]phenyl] 4-chlorobenzoate
• InChI: InChI=1S/C23H18ClN3O4/c1-15-5-4-7-19(13-15)26-21(28)22(29)27-25-14-17-6-2-3-8-20(17)31-23(30)16-9-11-18(24)12-10-16/h2-14H,1H3,(H,26,28)(H,27,29)/b25-14+
• InChI Key: CZNSEURJRCZSMM-AFUMVMLFSA-N
• Isomeric SMILES: CC1=CC(=CC=C1)NC(=O)C(=O)N/N=C/C2=CC=CC=C2OC(=O)C3=CC=C(C=C3)Cl
• Canonical SMILES: CC1=CC(=CC=C1)NC(=O)C(=O)NN=CC2=CC=CC=C2OC(=O)C3=CC=C(C=C3)Cl

Description

2-(2-(Oxo(3-toluidino)acetyl)carbohydrazonoyl)phenyl 4-chlorobenzoate is a complex organic compound with the molecular formula C23H18ClN3O4 and a molecular weight of 435.871 g/mol . This compound is part of a collection of rare and unique chemicals used primarily in early discovery research .

Chemical Reactions Analysis

2-(2-(Oxo(3-toluidino)acetyl)carbohydrazonoyl)phenyl 4-chlorobenzoate can undergo various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen. Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen. Common reducing agents include lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4).

Substitution: This reaction involves the replacement of one atom or group of atoms with another. Common reagents include halogens (e.g., chlorine, bromine) and nucleophiles (e.g., hydroxide ions, cyanide ions).

The major products formed from these reactions depend on the specific conditions and reagents used .

Scientific Research Applications

2-(2-(Oxo(3-toluidino)acetyl)carbohydrazonoyl)phenyl 4-chlorobenzoate is used in various scientific research applications, including:

Chemistry: It is used as a reagent in organic synthesis and as a reference compound in analytical chemistry.

Biology: It is used in biochemical assays to study enzyme activity and protein interactions.

Medicine: It is investigated for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: It is used in the development of new materials and chemical processes.

Comparison with Similar Compounds

2-(2-(Oxo(3-toluidino)acetyl)carbohydrazonoyl)phenyl 4-chlorobenzoate can be compared with other similar compounds, such as:

4-(2-(Oxo(3-toluidino)acetyl)carbohydrazonoyl)phenyl 2-iodobenzoate: This compound has a similar structure but contains an iodine atom instead of a chlorine atom.

3-(2-(Oxo(3-toluidino)acetyl)carbohydrazonoyl)phenyl 4-methoxybenzoate: This compound has a similar structure but contains a methoxy group instead of a chlorine atom.

These similar compounds highlight the structural diversity and potential for varied biological activities within this class of chemicals.